Cas no 2680891-95-4 (benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate)

• Product Name: benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate
• CAS No: 2680891-95-4
• MF: C₁₉H₂₂BrNO₃
• MW: 392.286884784698
• CID: 6191424
• PubChem ID: 165936136
• Update Time: 2025-06-29

benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302782
• benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate
• 2680891-95-4

• Inchi： 1S/C19H22BrNO3/c1-14-7-8-16(10-18(14)20)9-17(12-22)11-21-19(23)24-13-15-5-3-2-4-6-15/h2-8,10,17,22H,9,11-13H2,1H3,(H,21,23)
• InChI Key： OAFLIUYLKZUDSM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)CC(CO)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.07831g/mol
• Monoisotopic Mass: 391.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate

Professional Introduction to Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 2680891-95-4)

Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate, with the CAS number 2680891-95-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group and a 3-hydroxypropyl side chain, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate is characterized by a benzene ring substituted with a bromine atom at the 3-position and a methyl group at the 4-position. This aromatic system is further functionalized with a carbamate moiety linked to a propyl chain that carries a hydroxyl group. Such structural motifs are often explored in medicinal chemistry due to their ability to modulate biological pathways and interact with target proteins or enzymes.

In recent years, there has been growing interest in carbamate-based compounds for their potential as pharmacological agents. Carbamates are known for their ability to act as inhibitors or modulators of various enzymes and receptors, making them valuable candidates for drug discovery. The specific arrangement of functional groups in Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate suggests that it may exhibit inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of carbamate derivatives in modulating neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA) and glutamate. The structural features of Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate, including its aromatic ring system and hydroxylated side chain, make it a promising candidate for further investigation in this context.

Additionally, the presence of a bromine atom in the benzene ring suggests that this compound may exhibit properties such as halogen bonding, which can be crucial for binding to biological targets with high affinity and specificity. Halogen bonding has been increasingly recognized as an important non-covalent interaction in drug design, contributing to the development of more effective and selective pharmacological agents.

The hydroxyl group on the propyl chain also adds another layer of complexity to the biological activity of Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate. Hydroxyl groups are known to participate in hydrogen bonding, both as donors and acceptors, which can significantly influence the compound's interactions with biological molecules. This feature makes it particularly interesting for designing molecules that can interact with proteins or nucleic acids in a highly specific manner.

In conclusion, Benzyl N-{2-[(3-bromo-4-methylphenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 2680891-95-4) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including a benzene ring substituted with a bromine atom and a methyl group, along with a carbamate moiety linked to a hydroxylated propyl chain, makes it a promising candidate for further exploration in drug discovery. The compound's potential applications in treating neurological disorders and its ability to engage in important non-covalent interactions such as halogen bonding and hydrogen bonding position it as a valuable asset in the ongoing quest to develop novel therapeutic agents.